Cas no 1027235-95-5 (N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide)
1027235-95-5 structure
Product Name:N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
CAS No:1027235-95-5
MF:C7H3ClF6N2O4S2
MW:392.68313908577
CID:2623383
PubChem ID:11429295
Update Time:2025-04-21
N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 1027235-95-5
- SCHEMBL2485088
- MB69048
- N-(4-Chloropyridin-2-yl)-1,1,1-trifluoro-N-((trifluoromethyl)sulfonyl)methanesulfonamide
- N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
-
- Inchi: 1S/C7H3ClF6N2O4S2/c8-4-1-2-15-5(3-4)16(21(17,18)6(9,10)11)22(19,20)7(12,13)14/h1-3H
- InChI Key: ZLBVWJUTWTVFRQ-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C=1)N(S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 391.912696g/mol
- Monoisotopic Mass: 391.912696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 392.7g/mol
- XLogP3: 3
- Topological Polar Surface Area: 101Ų
N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1027235-95-5 (N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide) Related Products
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- 838884-10-9(Methanesulfonamide,N-(4-ethenylphenyl)-1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-)
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